Cas no 2308525-14-4 (5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine)

• Product Name: 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine
• CAS No: 2308525-14-4
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5701609
• PubChem ID: 93111236
• Update Time: 2026-03-11

5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine
• 2-Pyridinamine, 5-[(3S)-3-methyl-4-morpholinyl]-
• 2308525-14-4
• MFCD32173327
• AS-79900
• (S)-5-(3-Methylmorpholino)pyridin-2-amine
• SCHEMBL20917110
• P20591

• Inchi： 1S/C10H15N3O/c1-8-7-14-5-4-13(8)9-2-3-10(11)12-6-9/h2-3,6,8H,4-5,7H2,1H3,(H2,11,12)/t8-/m0/s1
• InChI Key： IQUGNNDVJSMDAA-QMMMGPOBSA-N
• SMILES： O1CCN(C2C=NC(=CC=2)N)[C@@H](C)C1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 386.3±42.0 °C(Predicted)
• pka: 7.22±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine

Professional Introduction to 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine (CAS No: 2308525-14-4)

5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2308525-14-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly the presence of a chiral morpholine moiety and a pyridine amine group, contribute to its potential as a lead molecule in the discovery of novel therapeutic agents.

The chemical structure of 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine consists of a pyridine ring substituted at the 2-position with an amine group, connected to a morpholine ring that is further substituted at the 3-position with a methyl group. The stereochemistry of the morpholine ring, specifically the (3S) configuration, is crucial for its biological activity and has been carefully optimized through synthetic methodologies. This stereochemical specificity is often a key factor in determining the efficacy and selectivity of pharmaceutical compounds.

In recent years, there has been growing interest in the development of small molecule inhibitors that target enzymes involved in various disease pathways. The amine group in 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine provides a versatile handle for further derivatization, allowing chemists to explore different pharmacophoric combinations that could enhance binding affinity and reduce off-target effects. This flexibility has made this compound an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially modulating pathways involved in conditions such as depression and anxiety. The morpholine ring, with its ability to form hydrogen bonds and occupy hydrophobic pockets within biological targets, plays a critical role in these interactions. Furthermore, the chiral center at the 3-position of the morpholine moiety ensures that only one enantiomer is active, minimizing unwanted side effects.

The synthesis of 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-amine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary-assisted methods, have been employed to construct the complex framework of this molecule efficiently. The development of these synthetic routes not only highlights the ingenuity of modern organic chemistry but also underscores the importance of robust methodologies in producing biologically active compounds.

Recent advances in computational chemistry have further accelerated the drug discovery process by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding modes and affinities of 5-[(3S)-3-methylmorpholin-4-yl]pyridin-2-am ine with various biological targets. By integrating experimental data with computational insights, scientists can refine their design strategies and prioritize promising candidates for further investigation.

In addition to its potential therapeutic applications, 5-[ (3S)-3-methylmorpholin -4 -yl ]pyridin -2 -amine has also been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it an excellent building block for constructing heterocyclic scaffolds that are prevalent in many bioactive compounds. This versatility has made it a valuable reagent in synthetic organic chemistry labs worldwide.

The pharmacological profile of 5-[ (3S)-3-methylmorpholin -4 -yl ]pyridin -2 -amine continues to be evaluated through both preclinical and clinical studies. Researchers are particularly interested in understanding how this compound interacts with cellular machinery at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding interactions with target proteins. These structural insights are essential for optimizing drug-like properties and improving therapeutic outcomes.

The future prospects for 5-[ (3S)-3-methylmorpholin -4 -yl ]pyridin -2 -amine are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that can modulate these pathways effectively. The continued exploration of this compound will undoubtedly contribute to significant advancements in medicinal chemistry and drug development.